Cas no 7233-43-4 (6,10,10-trimethylbicyclo[7.2.0]undec-5-en-2-yl 4-methylbenzenesulfonate)

• Product Name: 6,10,10-trimethylbicyclo[7.2.0]undec-5-en-2-yl 4-methylbenzenesulfonate
• CAS No: 7233-43-4
• MF: C₂₁H₃₀O₃S
• MW: 362.5261054039
• CID: 1754746
• PubChem ID: 5249364
• Update Time: 2025-04-21

6,10,10-trimethylbicyclo[7.2.0]undec-5-en-2-yl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 6,10,10-trimethylbicyclo[7.2.0]undec-5-en-2-yl 4-methylbenzenesulfonate
• (4,11,11-trimethyl-8-bicyclo[7.2.0]undec-4-enyl) 4-methylbenzenesulfonate
• 7233-43-4
• DTXSID90413180

• Inchi： 1S/C21H30O3S/c1-15-6-5-7-20(18-14-21(3,4)19(18)13-10-15)24-25(22,23)17-11-8-16(2)9-12-17/h6,8-9,11-12,18-20H,5,7,10,13-14H2,1-4H3
• InChI Key： BKSAGGSLOVCNEM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1CCC=C(C)CCC2C1CC2(C)C

Computed Properties

• Exact Mass: 362.1917
• Monoisotopic Mass: 362.19156599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 472.2°C at 760 mmHg
• Flash Point: 239.4°C
• Refractive Index: 1.555
• PSA: 43.37